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Compound of Interest

Compound Name: 2-Chloroadenine

Cat. No.: B193299 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with 2-Chloroadenine. Adherence to these procedures is

essential for minimizing risk and ensuring a safe laboratory environment.

Physicochemical and Hazard Information
2-Chloroadenine is a white to off-white crystalline powder.[1] It is classified as harmful if

swallowed (Acute toxicity - Oral, Category 4).[1][2][3][4] While comprehensive carcinogenicity

studies are limited, its structural similarity to known mutagenic nucleobase analogs warrants

cautious handling as a potential genotoxic agent.
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Property Value Source(s)

Molecular Formula C₅H₄ClN₅

Molecular Weight 169.57 g/mol

Appearance
White to off-white crystalline

powder

Melting Point >300°C

Solubility Sparingly soluble in water

Storage Temperature -20°C

Hazard Statements H302: Harmful if swallowed

Precautionary Statements
P264, P270, P301+P312,

P330, P501

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure through inhalation,

ingestion, or skin and eye contact. Engineering controls, such as a chemical fume hood, should

be the primary line of defense, supplemented by the equipment detailed below.
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Protection Area Equipment Specifications & Rationale

Eyes/Face Safety Goggles & Face Shield

Use chemical splash goggles

that meet EN166 or ANSI

Z87.1 standards. A face shield

should be worn over goggles

when there is a risk of

splashing or dust generation.

Skin/Body Chemical-Resistant Lab Coat

A long-sleeved lab coat, fully

buttoned, is required. Ensure it

is made from a material

appropriate for handling

chlorinated compounds.

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Double-gloving

is advised. Check the

manufacturer's chemical

resistance guide for

compatibility. Discard gloves

immediately if contamination is

suspected.

Respiratory NIOSH-Approved Respirator

Required if handling the solid

outside of a fume hood or if

dust generation is likely. A

minimum of an N95-rated

respirator should be used.

Ensure proper fit testing and

training.

Operational Plans: Handling and Storage
Handling:

Preparation: Before handling the compound, gather all necessary equipment, including

spatulas, weigh paper/boats, glassware, solvents, and waste containers.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Verify Safety Equipment: Ensure an eyewash station and safety shower are accessible and

unobstructed.

Don PPE: Put on all required PPE as specified in the table above before entering the

designated handling area.

Weighing: Carefully weigh the desired amount of the compound on weigh paper or in a

weigh boat inside a chemical fume hood to minimize dust generation and accumulation.

Dissolving: If dissolving the compound, add the solvent slowly to the solid to prevent

splashing.

Post-Handling: Wash hands and any exposed skin thoroughly after handling. Do not eat,

drink, or smoke in the handling area.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination: gloves first,

followed by face shield/goggles, lab coat, and respirator (if used).

Storage:

Store in a tightly-closed container.

Keep in a dry, cool, and well-ventilated place.

Protect from moisture and light.

Store away from incompatible substances such as strong oxidizing agents.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance. All waste generated from handling 2-Chloroadenine must be treated as

hazardous chemical waste.

Solid Waste:

Includes: Unused compound, contaminated weigh boats, gloves, and other disposable

materials.
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Procedure:

Collect in a dedicated, sealed, and chemically-resistant container.

Label as "HAZARDOUS WASTE: Chlorinated Organic Solid" with the full chemical name.

Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Liquid Waste:

Includes: Solutions containing 2-Chloroadenine and contaminated solvents.

Procedure:

Collect in a sealed, chemically-resistant container. Do not mix with other waste streams.

Label as "HAZARDOUS WASTE: Chlorinated Organic Liquid" and list all chemical

constituents with their approximate percentages.

Arrange for pickup and disposal through your institution's Environmental Health & Safety

(EHS) department.

Emergency Procedures: Spill and Exposure
Spill Response Workflow
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Initial Actions

Assessment

Response Actions

Spill Occurs

Alert others in the area

Evacuate immediate area if necessary

Assess the spill size and risk

Major Spill?

Minor Spill Procedure

No

Major Spill Procedure
(Contact EHS/Emergency Response)

Yes

Don appropriate PPE

Contain the spill with absorbent material

Clean up spill using appropriate tools

Decontaminate the area

Dispose of waste as hazardous

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Chloroadenine spill.
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First Aid Measures:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

Skin Contact: Immediately flush skin with running water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention if irritation persists.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Get

medical attention if symptoms occur.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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